(Rac)-MGV354

• Molecular Formula: C35H37N5O3
• Molecular Weight: 575.7 g/mol
• InChI: InChI=1S/C35H37N5O3/c1-21-19-26(23-15-17-39(18-16-23)34(41)25-9-10-25)12-13-29(21)37-31-14-11-24-5-3-6-27(33(24)31)30-7-4-8-32(38-30)40-22(2)28(20-36-40)35(42)43/h3-8,12-13,19-20,23,25,31,37H,9-11,14-18H2,1-2H3,(H,42,43)/t31-/m0/s1
• InChIKey: MAUQVVDVXCBOHQ-HKBQPEDESA-N

(Rac)-MGV354 Compound Overview

(Rac)-MGV354 is the racemic mixture of the soluble guanylate cyclase (sGC) activator MGV354, a small-molecule compound with the chemical name (S)-1-(6-(3-((4-(1-(cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amino)-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid [1]. It was developed primarily as a topical ocular agent for lowering intraocular pressure (IOP) in glaucoma models [2]. The compound demonstrates high in vitro potency in cellular assays, with EC50 values below 0.5 nM in CHO cells and 5 nM in GTM-3E cells [3].

Tool Compound Type Racemic sGC activator (MGV354 mixture) for pathway studies

Procurement Context Preclinical sGC-cGMP signaling research; clinical development discontinued

• [1] National Library of Medicine. MGV354 MeSH Supplementary Concept Data. Unique ID: C000629787. Date introduced: February 8, 2019. View Source
• [2] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. View Source
• [3] InvivoChem. (Rac)-MGV354 Product Datasheet. View Source

Why (Rac)-MGV354 Cannot Be Substituted

While many sGC stimulators (e.g., riociguat, vericiguat) or activators (e.g., cinaciguat) exist, (Rac)-MGV354 represents a distinct chemical class specifically optimized for topical ocular delivery and intraocular pressure (IOP) modulation [1]. Unlike systemically administered sGC modulators used in cardiovascular or pulmonary indications, (Rac)-MGV354 was designed for local ocular application and demonstrates unique pharmacological properties in the eye, including a marked preference for oxidized (dysfunctional) sGC over reduced sGC and sustained IOP-lowering efficacy in preclinical glaucoma models that exceeded the effect of the standard-of-care prostaglandin analog travoprost [2]. Furthermore, as a racemic mixture, it provides a defined stereochemical composition distinct from single-enantiomer compounds, enabling specific structure-activity relationship studies and control in sGC activation assays .

! Other sGC activators (e.g., cinaciguat) may not replicate the subnanomolar cellular activation context required for certain sGC assays.

! Heme-independent, oxidized sGC preference may shift pathway response compared to NO-dependent sGC stimulators in disease-relevant models.

! Topical ocular delivery optimization and aqueous humor outflow targeting may not transfer to alternative sGC modulators.

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. View Source
• [2] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. (Data on IOP lowering versus travoprost). View Source

(Rac)-MGV354 Quantitative Evidence Profile

Cellular Potency vs. Other sGC Activators

(Rac)-MGV354 exhibits exceptionally high potency for activating sGC in recombinant CHO cells, with an EC50 of <0.5 nM [1]. This represents a >60-fold higher potency compared to the clinically approved sGC stimulator riociguat, which has a reported EC50 of approximately 30 nM in similar recombinant sGC-overexpressing cell lines . While direct head-to-head data are not available in a single study, the cross-study comparable indicates a substantial potency advantage for (Rac)-MGV354 in this specific in vitro context.

Cellular Potency vs Cinaciguat

Cross-study comparable

>30-fold lower EC50 vs cinaciguat (sGC CHO cells vs platelets)

Supports sGC cellular activation sensitivity context; not a direct comparator platform.

Assay context differences limit direct extrapolation.

Evidence Dimension	Potency (EC50) for sGC activation in recombinant cell line
Target Compound Data	<0.5 nM in CHO cells
Comparator Or Baseline	Riociguat (BAY 63-2521), EC50 ~30 nM in recombinant sGC-overexpressing cells
Quantified Difference	Approximately >60-fold greater potency
Conditions	Recombinant CHO cells overexpressing sGC; cGMP formation assay

Why This Matters

For researchers requiring a highly potent sGC activator to study NO-independent cGMP signaling at low concentrations, (Rac)-MGV354 offers superior in vitro potency compared to a widely used clinical sGC stimulator.

• [1] InvivoChem. (Rac)-MGV354 Product Datasheet. EC50 values in CHO cells. View Source

IOP Lowering in Rabbit Glaucoma Model

A key mechanistic differentiation is (Rac)-MGV354's ability to preferentially bind to and activate the oxidized, heme-free form of sGC, which is prevalent under conditions of oxidative stress such as in glaucoma [1]. In binding studies using human full-length sGC protein, (Rac)-MGV354 demonstrated a 7-fold greater Bmax for oxidized sGC compared to reduced sGC [1]. Functionally, in human trabecular meshwork (hTM) cells, this translated to an 8- to 10-fold greater cGMP production under oxidized conditions relative to reduced conditions [1].

Rabbit IOP Lowering

Head-to-head

20–40% IOP reduction vs vehicle, up to 6 h

Reported preclinical IOP endpoint response in pigmented rabbit model.

Model-specific; not predictive of human efficacy.

Evidence Dimension	Binding affinity (Bmax) to sGC protein
Target Compound Data	7-fold greater Bmax for oxidized sGC
Comparator Or Baseline	Binding to reduced sGC (baseline)
Quantified Difference	7-fold increase in Bmax
Conditions	Human full-length sGC protein binding assay

Why This Matters

This selective activation of dysfunctional, oxidized sGC is a key mechanistic advantage for glaucoma research, where oxidative stress is a known contributor to elevated IOP. It distinguishes (Rac)-MGV354 from classical sGC stimulators that primarily target the reduced, heme-containing enzyme.

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. View Source

Efficacy vs. Travoprost in Monkey Glaucoma Model

In a cynomolgus monkey model of elevated IOP (glaucoma), a single topical ocular dose of (Rac)-MGV354 produced a significant, dose-dependent reduction in IOP of 20% to 40% versus vehicle, which lasted for 24 hours post-dose [1]. Critically, when compared directly to the standard-of-care prostaglandin analog travoprost (Travatan), once-daily dosing of (Rac)-MGV354 for 7 days resulted in a greater magnitude of IOP reduction [1].

Monkey IOP vs Travoprost

Head-to-head

Greater magnitude IOP reduction over 7 days vs travoprost

Supports model-specific IOP endpoint comparison; human translation not established.

Comparator standard-of-care in clinic; model response may not transfer.

Evidence Dimension	IOP reduction in glaucoma model
Target Compound Data	20-40% reduction vs. vehicle (single dose); greater magnitude than travoprost after 7 days
Comparator Or Baseline	Vehicle control and travoprost (Travatan)
Quantified Difference	20-40% reduction vs. vehicle; magnitude greater than travoprost
Conditions	Cynomolgus monkey model of laser-induced glaucoma; topical ocular dosing

Why This Matters

For preclinical glaucoma research, this data establishes (Rac)-MGV354 as a more efficacious IOP-lowering agent than a leading clinical therapy in a gold-standard non-human primate model, supporting its selection as a positive control or test article for IOP studies.

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. View Source

Preferential Activation of Oxidized sGC

An investigation into the metabolism of MGV354 across species found that there were no observable interspecies differences in the hepatic and ocular metabolism of MGV354 among rabbits, monkeys, and humans [1]. While minor qualitative differences existed in in vitro hepatic metabolism, the overall biotransformation pathways (forming 26 metabolites via oxidative and conjugative pathways) were highly similar [1]. This is in contrast to some ocular drugs that exhibit significant species-dependent metabolism, which can complicate preclinical to clinical translation.

Oxidized sGC Activation

Head-to-head

7× greater Bmax; 8–10× greater cGMP vs reduced sGC

Supports oxidized sGC pathway-response mechanism context.

Heme-independent activation; relevant to oxidative stress models.

Evidence Dimension	Interspecies metabolic profile
Target Compound Data	No observable interspecies differences in hepatic or ocular metabolism across rabbit, monkey, human
Comparator Or Baseline	Many ocular drugs exhibit significant species-dependent metabolism
Quantified Difference	Qualitative similarity confirmed; 26 metabolites identified
Conditions	In vitro hepatic and ocular S9 fractions; in vivo samples

Why This Matters

The consistent metabolic profile across species enhances the translational value of preclinical pharmacokinetic and efficacy data, making (Rac)-MGV354 a more reliable tool for understanding sGC pharmacology and predicting ocular drug behavior.

• [1] Dumouchel JL, Argikar UA, Adams CM, et al. Understanding metabolism related differences in ocular efficacy of MGV354. Xenobiotica. 2021;51(1):5-14. View Source

Lack of Clinical IOP-Lowering Efficacy

Despite robust preclinical efficacy, (Rac)-MGV354 (0.1% ophthalmic suspension) failed to demonstrate a statistically significant IOP-lowering effect in a randomized, controlled Phase I/II clinical trial in patients with ocular hypertension or open-angle glaucoma [1]. The mean change from baseline to day 8 in diurnal IOP was -0.6 mm Hg for MGV354-treated patients versus -1.1 mm Hg for vehicle-treated patients (difference: +0.5 mm Hg; 95% CI: -0.7 to 1.7) [1]. This disconnect between strong preclinical and weak clinical IOP lowering is a critical differentiator, highlighting that (Rac)-MGV354 is a valuable tool for investigating the translational gap between animal models and human disease.

Clinical IOP Efficacy

Trial context

-0.6 mm Hg (MGV354) vs -1.1 mm Hg (vehicle); no significant difference

Defines compound as preclinical probe only; no human IOP endpoint translation.

Phase I/II, n=50, 0.1% QD for 7 days. 95% CI: -0.7 to 1.7.

Evidence Dimension	IOP change from baseline (mm Hg) after 7 days
Target Compound Data	-0.6 mm Hg (mean diurnal IOP)
Comparator Or Baseline	Vehicle control: -1.1 mm Hg
Quantified Difference	No significant difference; 95% CI [-0.7, 1.7]
Conditions	Double-masked, vehicle-controlled Phase I/II trial; 50 patients; once-daily topical dosing

Why This Matters

This data is essential for researchers studying the translation of sGC activators from preclinical models to human glaucoma therapy, providing a clear case study of efficacy disconnect that informs drug development strategies and biomarker investigation.

• [1] Stacy R, Huttner K, Watts J, et al. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma. Am J Ophthalmol. 2018;192:113-123. View Source

(Rac)-MGV354 Research Applications

sGC-cGMP Pathway Probe in Ocular Physiology

Use (Rac)-MGV354 as a positive control or test article in in vitro and ex vivo models of glaucoma, diabetic retinopathy, or other ocular diseases characterized by oxidative stress. Its 7-fold greater binding preference and 8- to 10-fold greater functional activity for oxidized (heme-free) sGC over reduced sGC makes it particularly suited to study cGMP signaling pathways under pathological conditions [1].

Benchmark for Translational Gap Studies

Employ (Rac)-MGV354 in cynomolgus monkey models of elevated IOP as a benchmark comparator. Its established 20-40% IOP reduction versus vehicle and superior efficacy over travoprost provides a validated performance standard for evaluating novel IOP-lowering agents or combination therapies [1].

Positive Control for Ocular In Vivo Efficacy

Utilize (Rac)-MGV354 as a reference compound for studying ocular drug metabolism and disposition. The documented similarity in biotransformation pathways across rabbit, monkey, and human hepatic and ocular tissues (with 26 identified metabolites) provides a robust foundation for cross-species pharmacokinetic/pharmacodynamic modeling [2].

Reference for Off-Target Profiling Panels

Incorporate (Rac)-MGV354 into research aimed at understanding the discordance between robust preclinical efficacy and lack of clinical IOP lowering. The clear quantitative data from the Phase I/II trial (IOP change: -0.6 mm Hg vs. -1.1 mm Hg for vehicle) makes it an ideal case study for investigating species differences in target engagement, tissue penetration, or disease pathophysiology [3].

Application

Selection Property

Validation Focus

sGC-cGMP Pathway Probe (Ocular)

sGC isoform activation profile

cGMP production in primary hTM cells / perfused anterior segments

Translational Gap Benchmark

Preclinical-clinical efficacy disconnect context

Species-specific target expression / sGC oxidation state verification

Comparator for In Vivo IOP Studies

IOP lowering endpoint response in rabbit/monkey models

Model-specific IOP measurement standardization against known reference

Off-Target Profiling Reference

sGC primary pharmacology profile

Activity in kinase / GPCR panels to assess selectivity

• [1] Prasanna G, Ferrara L, Adams C, et al. A Novel Selective Soluble Guanylate Cyclase Activator, MGV354, Lowers Intraocular Pressure in Preclinical Models, Following Topical Ocular Dosing. Invest Ophthalmol Vis Sci. 2018;59(5):1704-1716. View Source
• [2] Dumouchel JL, Argikar UA, Adams CM, et al. Understanding metabolism related differences in ocular efficacy of MGV354. Xenobiotica. 2021;51(1):5-14. View Source
• [3] Stacy R, Huttner K, Watts J, et al. A Randomized, Controlled Phase I/II Study to Evaluate the Safety and Efficacy of MGV354 for Ocular Hypertension or Glaucoma. Am J Ophthalmol. 2018;192:113-123. View Source